![molecular formula C16H14FNO4 B2626055 3-Fluoro-4-[methyl(phenylmethoxycarbonyl)amino]benzoic acid CAS No. 2248411-73-4](/img/structure/B2626055.png)
3-Fluoro-4-[methyl(phenylmethoxycarbonyl)amino]benzoic acid
Description
3-Fluoro-4-[methyl(phenylmethoxycarbonyl)amino]benzoic acid is a fluorinated benzoic acid building block . It is used as an intermediate in the preparation of Active Pharmaceutical Ingredients (APIs) .
Synthesis Analysis
The synthesis of this compound involves various reactions. One such reaction is the Fries rearrangement, which is a scalable synthesis of key fluoro building blocks . Another reaction involved in its synthesis is Fischer esterification, which affords esters with a ligustrazine moiety for the treatment of Alzheimer’s disease .Molecular Structure Analysis
The molecular formula of this compound is CHBFO . It has an average mass of 197.956 Da and a monoisotopic mass of 198.049973 Da .Chemical Reactions Analysis
The fluoride substituent in this compound enables nucleophilic aromatic substitution . Most of the reactivity is centered on the carboxylic group . It can undergo various reactions, including Fischer esterification .Physical And Chemical Properties Analysis
This compound has a molecular weight of 197.96 . It is a solid at room temperature . The storage temperature should be normal, and it should be kept in a dark place, sealed in dry conditions .Safety and Hazards
This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It has hazard statements H315-H319-H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding getting it in eyes, on skin, or clothing, and avoiding ingestion and inhalation .
properties
IUPAC Name |
3-fluoro-4-[methyl(phenylmethoxycarbonyl)amino]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FNO4/c1-18(14-8-7-12(15(19)20)9-13(14)17)16(21)22-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWJMWBJTKHGFCN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=C(C=C(C=C1)C(=O)O)F)C(=O)OCC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-4-[methyl(phenylmethoxycarbonyl)amino]benzoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1R,5S)-N-(2,3-dimethoxyphenyl)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octane-8-carboxamide](/img/structure/B2625974.png)
![ethyl 6-[(5Z)-5-[(4-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoate](/img/structure/B2625982.png)
